Cas no 1185303-00-7 ((Mesitylmethylene)malonic acid diammoniate)

• Product Name: (Mesitylmethylene)malonic acid diammoniate
• CAS No: 1185303-00-7
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 4684129
• Update Time: 2025-10-22

(Mesitylmethylene)malonic acid diammoniate Chemical and Physical Properties

Names and Identifiers

• (mesitylmethylene)malonic acid diammoniate
• 2-[(2,4,6-trimethylphenyl)methylidene]propanedioic acid diamine
• Azane;2-[(2,4,6-trimethylphenyl)methylidene]propanedioic acid
• (Mesitylmethylene)malonic acid diammoniate

• Inchi： 1S/C13H14O4.2H3N/c1-7-4-8(2)10(9(3)5-7)6-11(12(14)15)13(16)17;;/h4-6H,1-3H3,(H,14,15)(H,16,17);2*1H3
• InChI Key： DAUCMXFYYAAXRG-UHFFFAOYSA-N
• SMILES： OC(/C(/C(=O)O)=C\C1C(C)=CC(C)=CC=1C)=O.N.N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 76.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (Mesitylmethylene)malonic acid diammoniate

Introduction to (Mesitylmethylene)Malonic Acid Diammoniate (CAS No. 1185303-00-7)

The compound (Mesitylmethylene)Malonic Acid Diammoniate, identified by the CAS number 1185303-00-7, is a significant molecule in the field of organic chemistry. This compound is a derivative of malonic acid, which is a dicarboxylic acid with the formula HOOCCH2COOH. The Mesitylmethylene group attached to the malonic acid structure introduces unique properties that make this compound valuable in various chemical applications.

Malonic acid itself is a versatile compound, commonly used in the synthesis of various organic molecules due to its ability to undergo a wide range of reactions, including condensation and cyclization reactions. The diammoniate form of malonic acid, as seen in this compound, suggests that it has been treated with ammonia or an ammonium source, leading to the formation of an ammonium salt. This modification can enhance the stability and reactivity of the compound in certain chemical processes.

The Mesitylmethylene group, which is a derivative of mesitylene (a trimer of benzene), adds a bulky and electron-donating substituent to the malonic acid backbone. This substitution can influence the electronic properties of the molecule, potentially making it more reactive in specific contexts. Recent studies have highlighted the importance of such substituted malonic acids in asymmetric synthesis and as building blocks for complex organic molecules.

One of the most notable applications of (Mesitylmethylene)Malonic Acid Diammoniate is in the field of organocatalysis. The diammonium salt form allows for efficient activation of carbonyl groups, making it a valuable tool in enamine and iminium catalysis. These catalytic systems are widely used in the synthesis of bioactive compounds and natural products due to their high selectivity and efficiency.

Furthermore, this compound has been explored as a precursor in the synthesis of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The bulky Mesitylmethylene group can direct regioselectivity in cyclization reactions, leading to the formation of complex ring systems with high precision.

In terms of recent research advancements, studies have focused on optimizing the synthesis and purification processes of (Mesitylmethylene)Malonic Acid Diammoniate to enhance its yield and purity. These improvements are critical for its application in large-scale chemical manufacturing and drug discovery programs.

Another area of interest is the use of this compound in click chemistry, where it serves as a component in reactions that form covalent bonds with high efficiency and specificity. Its ability to participate in such reactions underscores its versatility and importance in modern chemical synthesis.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of (Mesitylmethylene)Malonic Acid Diammoniate. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, (Mesitylmethylene)Malonic Acid Diammoniate (CAS No. 1185303-00-7) is a multifaceted compound with significant potential in organic synthesis, catalysis, and drug development. Its unique structure and reactivity make it a valuable tool for chemists seeking to construct complex molecules with high precision and efficiency.